Cas no 14131-60-3 (b-D-Galactopyranose,2-(acetylamino)-2-deoxy-)

• Product Name: b-D-Galactopyranose,2-(acetylamino)-2-deoxy-
• CAS No: 14131-60-3
• MF: C₈H₁₅NO₆
• MW: 221.207803010941
• CID: 120171
• PubChem ID: 440552
• Update Time: 2025-04-18

b-D-Galactopyranose,2-(acetylamino)-2-deoxy- Chemical and Physical Properties

Names and Identifiers

• b-D-Galactopyranose,2-(acetylamino)-2-deoxy-
• 2-(acetylamino)-2-deoxy-b-D-galactopyranose
• 2-(acetylamino)-2-deoxy-beta-D-galactopyranose
• N-Acetyl-b-D-galactosamine
• GALACTOPYRANOSE, 2-ACETAMIDO-2-DEOXY-, beta-D-
• KM15WK8O5T
• beta-GalNAc
• A812593
• SCHEMBL152744
• 1bcj
• b-N-Acetyl-D-galactosamine
• beta-D N-Acetylgalactosamine
• N-[(2R,3R,4R,5R,6R)-6-(hydroxymethyl)-2,4,5-tris(oxidanyl)oxan-3-yl]ethanamide
• 2z8e
• 2-Deoxy-2-acetamido-beta-D-galactopyranose
• 2-Deoxy-2-acetamido-beta-delta-galactopyranose
• N-((2R,3R,4R,5R,6R)-2,4,5-Trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-3-yl)acetamide
• DTXSID601260928
• C05021
• 130851-15-9
• Capsid protein, san miguel sea lion virus
• N-ACETYL-.BETA.-D-GALACTOSAMINE
• beta-delta-2-acetamido-2-deoxy-Galactopyranose
• .BETA.-D-N-ACETYLGALACTOSAMINE
• b-N-Acetylgalactosamine
• 2-acetamido-2-deoxy-beta-D-galactopyranoside
• 2-DEOXY-2-ACETAMIDO-.BETA.-D-GALACTOPYRANOSE
• beta-D-2-acetamido-2-deoxy-Galactopyranose
• Q27096368
• ACETYLGALACTOSAMINE
• beta-N-Acetyl-delta-galactosamine
• N-[(2R,3R,4R,5R,6R)-2,4,5-trihydroxy-6-(hydroxymethyl)oxan-3-yl]acetamide
• CHEBI:28497
• GALACTOPYRANOSE, 2-ACETAMIDO-2-DEOXY-, .BETA.-D-
• b-D-2-acetamido-2-deoxy-Galactopyranose
• .BETA.-D-GALACTOPYRANOSE, 2-(ACETYLAMINO)-2-DEOXY-
• UNII-KM15WK8O5T
• bGalNAc
• EINECS 217-321-9
• 2-acetamido-2-deoxy-beta-D-galactopyranose
• N-[(2R,3R,4R,5R,6R)-2,4,5-trihydroxy-6-(hydroxymethyl)-3-oxanyl]acetamide
• 2 Acetamido 2 D galactopyranose
• beta-N-Acetylgalactosamine
• .BETA.-N-ACETYL-D-GALACTOSAMINE
• N-Acetyl-beta-D-galactosamine
• beta-N-Acetyl-D-galactosamine
• NGA
• 2-Deoxy-2-acetamido-b-D-galactopyranose
• N-Acetylgalactosamine
• 14131-60-3
• CHEMBL39064
• 147995-09-3

• Inchi： 1S/C8H15NO6/c1-3(11)9-5-7(13)6(12)4(2-10)15-8(5)14/h4-8,10,12-14H,2H2,1H3,(H,9,11)/t4-,5-,6+,7-,8-/m1/s1
• InChI Key： OVRNDRQMDRJTHS-JAJWTYFOSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@H]([C@H]1CO)O)O)NC(C)=O)O

Computed Properties

• Exact Mass: 221.09
• Monoisotopic Mass: 221.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.7
• Topological Polar Surface Area: 119Ų

Experimental Properties

• Density: 1.5
• Boiling Point: 595.4°Cat760mmHg
• Flash Point: 313.9°C
• Refractive Index: 1.575

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides